Cas no 126712-05-8 (1-bromo-2-(bromomethyl)-3-methoxybenzene)

1-bromo-2-(bromomethyl)-3-methoxybenzene structure
126712-05-8 structure
Product Name:1-bromo-2-(bromomethyl)-3-methoxybenzene
CAS No:126712-05-8
Molecular Formula:C8H5OBr2-3
Molecular Weight:276.933
CID:3161390
PubChem ID:12979319

1-bromo-2-(bromomethyl)-3-methoxybenzene Properties

Names and Identifiers

    • 2-Bromo-6-methoxybenzyl bromide
    • 1-Bromo-2-bromomethyl-3-methoxy-benzene
    • 1-bromo-2-(bromomethyl)-3-methoxybenzene
    • 2-bromo-6-methoxybenzyl bromide
    • DB-217090
    • EN300-1914252
    • 126712-05-8
    • 860-660-8
    • SCHEMBL6550705
    • InChIKey: MEJFSMMBMUHMAU-UHFFFAOYSA-N
    • Inchi: InChI=1S/C8H8Br2O/c1-11-8-4-2-3-7(10)6(8)5-9/h2-4H,5H2,1H3

Computed Properties

  • Exact Mass: 279.89214Da
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 277.89419Da
  • Heavy Atom Count: 11
  • Complexity: 119
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.1
  • Topological Polar Surface Area: 9.2Ų

1-bromo-2-(bromomethyl)-3-methoxybenzene Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P021VYS-50mg
1-bromo-2-(bromomethyl)-3-methoxybenzene
126712-05-8 95%
50mg
$297.00 2024-07-09
Aaron
AR021W74-50mg
1-bromo-2-(bromomethyl)-3-methoxybenzene
126712-05-8 95%
50mg
$296.00 2025-02-14
Alichem
A015001066-250mg
3-Bromo-2-(bromomethyl)anisole
126712-05-8 97%
250mg
475.20 USD
Enamine
EN300-1914252-0.05g
1-bromo-2-(bromomethyl)-3-methoxybenzene
126712-05-8 95%
0.05g
$197.0 2023-09-17

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